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Compound of Interest

Compound Name: Mthfd2-IN-5

Cat. No.: B15615410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro target engagement of

Mthfd2-IN-5, a selective inhibitor of Methylenetetrahydrofolate Dehydrogenase 2 (MTHFD2).

MTHFD2 is a promising therapeutic target in oncology due to its high expression in various

cancer types and low to absent expression in most normal adult tissues.[1][2] This document

details the mechanism of action, quantitative binding data, and key experimental protocols for

assessing the interaction of Mthfd2-IN-5 with its target.

MTHFD2 and the One-Carbon Metabolic Pathway
MTHFD2 is a mitochondrial enzyme that plays a critical role in the one-carbon (1C) folate

metabolic pathway.[3][4] This pathway is essential for the synthesis of nucleotides (purines and

thymidylate) and amino acids, which are fundamental building blocks for rapidly proliferating

cells, including cancer cells.[1][3] MTHFD2 catalyzes the NAD+-dependent conversion of 5,10-

methylenetetrahydrofolate (CH2-THF) to 10-formyltetrahydrofolate (10-CHO-THF).[2][5] By

inhibiting MTHFD2, compounds like Mthfd2-IN-5 disrupt this crucial metabolic pathway, leading

to a depletion of essential biomolecules required for DNA replication and cell proliferation,

ultimately inducing stress and death in cancer cells.[3][6]
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Caption: MTHFD2's role in the mitochondrial one-carbon pathway and its inhibition by Mthfd2-
IN-5.

Quantitative Data for Mthfd2-IN-5
Mthfd2-IN-5 (also known as Compound 16e) is a selective inhibitor of MTHFD2.[4] The

following table summarizes its in vitro potency and anti-proliferative activity.

Target/Cell Line Assay Type Value Reference

MTHFD2 Biochemical IC50 66 nM [4]

MTHFD1 Biochemical IC50 1790 nM [4]

MOLM-14 Proliferation GI50 720 nM [4]

IC50 (Half-maximal inhibitory concentration) measures the potency of a substance in inhibiting

a specific biochemical function. GI50 (Half-maximal growth inhibition) measures the

concentration of a drug that causes 50% inhibition of cellular growth.

Experimental Protocols
Biochemical MTHFD2 Dehydrogenase Assay
This assay quantifies the ability of Mthfd2-IN-5 to inhibit the dehydrogenase activity of the

recombinant MTHFD2 enzyme by measuring the production of NADH.

Materials:

Recombinant human MTHFD2 enzyme

Assay Buffer: 100 mM Tris-HCl (pH 8.0), 200 mM KCl, 10 mM MgCl2, 0.01% Tween-20[6]

Substrate: 5,10-methylenetetrahydrofolate (CH2-THF)[6]

Cofactor: NAD+[6]

Detection Reagent (e.g., Diaphorase/Resazurin or NAD(P)H-Glo™)[6][7]

Test Compound: Mthfd2-IN-5
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384-well assay plates

Procedure:

Compound Preparation: Prepare a serial dilution of Mthfd2-IN-5 in DMSO. Transfer a small

volume (e.g., 1 µL) of the diluted compound solutions to the wells of a 384-well assay plate.

[6]

Enzyme Addition: Dilute the recombinant MTHFD2 enzyme to the desired concentration in

the assay buffer. Add the enzyme solution (e.g., 10 µL) to each well containing the test

compound.[6]

Pre-incubation: Incubate the plate at room temperature for approximately 15 minutes to allow

the compound to bind to the enzyme.[6]

Reaction Initiation: Prepare a substrate/cofactor solution containing CH2-THF and NAD+ in

the assay buffer. Initiate the enzymatic reaction by adding this solution (e.g., 10 µL) to each

well.[6]

Reaction Incubation: Incubate the plate at room temperature for a defined period (e.g., 60

minutes) to allow the enzymatic reaction to proceed.[6]

Detection: Stop the reaction and measure the amount of NADH produced using a suitable

detection reagent as per the manufacturer's instructions. The signal (e.g., fluorescence or

luminescence) is proportional to the enzyme activity.

Data Analysis: Calculate the percent inhibition for each Mthfd2-IN-5 concentration relative to

DMSO controls. Determine the IC50 value by fitting the concentration-response data to a

four-parameter logistic equation.
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Caption: Workflow for the MTHFD2 biochemical dehydrogenase assay.
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Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful biophysical method used to confirm direct target engagement in a cellular

environment.[8][9] The principle is that ligand binding stabilizes the target protein, resulting in a

higher melting temperature.[9][10]

Materials:

Cancer cell line expressing MTHFD2 (e.g., U2OS, MOLM-14)

Cell culture medium and reagents

Test Compound: Mthfd2-IN-5

Phosphate-buffered saline (PBS) with protease inhibitors

Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)

Thermal cycler or heating blocks

High-speed centrifuge

Reagents and equipment for protein detection (e.g., Western Blotting, ELISA)

Procedure:

Cell Treatment: Culture cells to an appropriate confluency. Treat the cells with various

concentrations of Mthfd2-IN-5 or a vehicle control (DMSO) for a specified time (e.g., 1-2

hours) in culture medium.

Harvesting: Harvest the cells, wash with PBS to remove unbound compound, and resuspend

in PBS containing protease inhibitors.

Heat Challenge: Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of

different temperatures for a short duration (e.g., 3 minutes) using a thermal cycler, followed

by cooling.[10]
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Cell Lysis: Lyse the cells to release intracellular proteins. This can be achieved through

methods like freeze-thaw cycles, sonication, or addition of a lysis buffer.

Separation: Separate the soluble protein fraction from the precipitated (denatured) proteins

by ultracentrifugation.[10]

Protein Detection: Collect the supernatant containing the soluble proteins. Analyze the

amount of soluble MTHFD2 remaining at each temperature using a protein detection method

like Western Blotting.[10][11]

Data Analysis:

Melt Curve: For each compound concentration, plot the amount of soluble MTHFD2

against the temperature. The temperature at which 50% of the protein is denatured is the

apparent melting temperature (Tm). A positive shift in Tm in the presence of Mthfd2-IN-5
indicates target stabilization and engagement.[9]

Isothermal Dose-Response (ITDR): Heat all samples at a single, optimized temperature

(e.g., the temperature causing ~50-80% precipitation in the vehicle control). Plot the

amount of soluble MTHFD2 against the logarithm of the Mthfd2-IN-5 concentration. Fit the

data to a dose-response curve to determine the EC50 value, which reflects the potency of

target engagement in cells.[12]
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Caption: General workflow for the Cellular Thermal Shift Assay (CETSA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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